Cas no 83696-95-1 (4-methoxy-3-methyl-1H-Indole)

• Product Name: 4-methoxy-3-methyl-1H-Indole
• CAS No: 83696-95-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1118515
• PubChem ID: 18975114
• Update Time: 2025-04-20

4-methoxy-3-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-methyl-1H-Indole
• InChI=1/C10H11NO/c1-7-6-11-8-4-3-5-9(12-2)10(7)8/h3-6,11H,1-2H3
• MFCD13178426
• 4-Methoxy-3-methylindole
• 83696-95-1
• SCHEMBL788913
• NJZDYKVANXVWHI-UHFFFAOYSA-
• SY342698

• Inchi： 1S/C10H11NO/c1-7-6-11-8-4-3-5-9(12-2)10(7)8/h3-6,11H,1-2H3
• InChI Key： NJZDYKVANXVWHI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(C)=CN2

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25Ų